Sodium;3-[[N-ethyl-4-[[4-[ethyl-[(3-sulfonatophenyl)methyl]azaniumylidene]cyclohexa-2,5-dien-1-ylidene]-phenylmethyl]anilino]methyl]benzenesulfonate

• CAS No.: 4680-78-8
• Product Name: Sodium;3-[[N-ethyl-4-[[4-[ethyl-[(3-sulfonatophenyl)methyl]azaniumylidene]cyclohexa-2,5-dien-1-ylidene]-phenylmethyl]anilino]methyl]benzenesulfonate
• Molecular Formula: C37H35N2NaO6S2
• Molecular Weight: 690.8 g/mol
• IUPAC Name: sodium;3-[[N-ethyl-4-[[4-[ethyl-[(3-sulfonatophenyl)methyl]azaniumylidene]cyclohexa-2,5-dien-1-ylidene]-phenylmethyl]anilino]methyl]benzenesulfonate
• Standard InChI: InChI=1S/C37H36N2O6S2.Na/c1-3-38(26-28-10-8-14-35(24-28)46(40,41)42)33-20-16-31(17-21-33)37(30-12-6-5-7-13-30)32-18-22-34(23-19-32)39(4-2)27-29-11-9-15-36(25-29)47(43,44)45;/h5-25H,3-4,26-27H2,1-2H3,(H-,40,41,42,43,44,45);/q;+1/p-1
• Standard InChIKey: XKTMIJODWOEBKO-UHFFFAOYSA-M
• Impurities: In Japan, guinea green B has the following specifications: purity, 85% min; inorganic salt, 4% max; and water content, 10% max.
• SMILES: CCN(CC1=CC(=CC=C1)S(=O)(=O)[O-])C2=CC=C(C=C2)C(=C3C=CC(=[N+](CC)CC4=CC(=CC=C4)S(=O)(=O)[O-])C=C3)C5=CC=CC=C5.[Na+]
• Canonical SMILES: CCN(CC1=CC(=CC=C1)S(=O)(=O)[O-])C2=CC=C(C=C2)C(=C3C=CC(=[N+](CC)CC4=CC(=CC=C4)S(=O)(=O)[O-])C=C3)C5=CC=CC=C5.[Na+]
• Appearance: Solid powder
• Colorform: A dull, dark green powder or bright crystalline solid; Maroon-purple powder; A dull, dark green powder or a bright, crystalline solid
• Melting Point: 255 °C (decomposes)
• Physical Description: C.i. acid green 3 appears as a dull dark green powder. Used as a dye for silk or wool and biological stains.
• Description: C.i. acid green 3 appears as a dull dark green powder. Used as a dye for silk or wool and biological stains.; Guinee green B is an organic sodium salt having 3-[(ethyl{4-[(4-{ethyl[(3-sulfonatophenyl)methyl]amino}phenyl)(phenyl)methylidene]cyclohexa-2,5-dien-1-ylidene}azaniumyl)methyl]benzene-1-sulfonate. Used as a substitute for Light green SF yellowish in Masson's trichrome, although it is prone to fade. Previously used as a food dye but is now no longer approved. It has a role as a fluorochrome, a food colouring and a histological dye. It contains a Guinee green B(1-).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: In 2-methoxyethanol 20 mg/mL; in ethanol 9 mg/mL; In water, 30 mg/mL
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: C.I. 42085; C.I. acid green 3; food green 1; guinea green B
• Vapor Pressure: 7.2X10-39 mm Hg at 25 °C (est)
• Reference: 1: Tsuruta D, Sowa J, Tsuruta K, Ishii M, Kobayashi H. Allergic contact dermatitis caused by gum rosin and wood rosin in Tako-no-Suidashi ointment. J Dermatol. 2011 Oct;38(10):993-5. doi: 10.1111/j.1346-8138.2011.01242.x. Epub 2011 May 19. PubMed PMID: 21592201.; 2: Maehata E, Takimoto Y, Aoki Y, Matsushita M, Irino T. [A dye-binding method for determination of inorganic phosphate in serum using guinea green B (GGB)]. Rinsho Byori. 1988 Aug;36(8):923-7. Japanese. PubMed PMID: 3241420.; 3: Opas M, Kalnins VI. Surface reflection interference microscopy: a new method for visualizing cytoskeletal components by light microscopy. J Microsc. 1984 Mar;133(Pt 3):291-306. PubMed PMID: 6371242.; 4: Bonin AM, Farquharson JB, Baker RS. Mutagenicity of arylmethane dyes in Salmonella. Mutat Res. 1981 May;89(1):21-34. PubMed PMID: 6165887.; 5: Guinea green B. IARC Monogr Eval Carcinog Risk Chem Man. 1978 Jan;16:199-208. PubMed PMID: 640666.; 6: Minegishi KI, Yamaha T. Metabolism of triphenylmethane colors. I. Absorption, excretion, and distribution of Guinea Green B (FD and C green no. 1) in rats. Chem Pharm Bull (Tokyo). 1974 Sep;22(9):2042-7. PubMed PMID: 4452202.; 7: Kamikura M, Tanimura A. [Dye standard of National Institute of Hygienic Sciences, "guinea green B standard"]. Eisei Shikenjo Hokoku. 1970;88:109-10. Japanese. PubMed PMID: 5503428.; 8: Hansen WH, Long EL, Davis KJ, Nelson AA, Fitzhugh OG. Chronic toxicity of three food colourings: Guinea Green B, Light Green SF Yellowish and Fast Green FCF in rats, dogs and mice. Food Cosmet Toxicol. 1966 Aug;4(4):389-410. PubMed PMID: 5975245.; 9: MANNELL WA, GRICE HC, ALLMARK MG. Chronic toxicity studies on food colours. V. Observations on the toxicity of Brilliant Blue FCF, Guinea Green B and Benzyl Violet 4B in rats. J Pharm Pharmacol. 1962 Jun;14:378-84. PubMed PMID: 14469355.
• PubChem Compound: 20803
• Last Modified: Nov 11 2021